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Compound of Interest

Compound Name: Strictosidinic Acid

Cat. No.: B127223 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Strictosidinic Acid. It offers

procedural, step-by-step guidance for safe handling, storage, and disposal to ensure a secure

laboratory environment.

Hazard Identification and Chemical Properties
Strictosidinic acid is a glycosidic indole monoterpene alkaloid.[1] According to its Safety Data

Sheet (SDS), it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

It is crucial to handle this compound with appropriate care to avoid personal exposure and

environmental contamination.

Table 1: Physical and Chemical Properties of Strictosidinic Acid
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Property Value Source

Molecular Formula C₂₆H₃₂N₂O₉ [1][2]

Molecular Weight 516.54 g/mol [1][2]

Predicted Boiling Point 792.8 ± 60.0 °C [1][3]

Predicted Density 1.50 ± 0.1 g/cm³ [1][3]

Appearance Light yellow to yellow solid [3]

Storage Temperature
4°C (short term), -20°C

(powder), or -80°C (in solvent)
[2][3][4]

Table 2: GHS Hazard Classification for Strictosidinic Acid

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Source:[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure when

handling Strictosidinic Acid.[2]

Table 3: Recommended Personal Protective Equipment
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Protection Type Equipment
Specifications and
Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Essential to protect against

splashes and airborne

particles.[2][5][6] A face shield

should be used in conjunction

with goggles when there is a

high potential for splashes.[5]

[6]

Skin Protection
Impervious clothing (lab coat)

and protective gloves

A lab coat protects the skin

and clothing from

contamination.[2][7] Nitrile

gloves are recommended for

incidental contact as they offer

good chemical resistance and

are a good alternative for

those with latex allergies.[8][9]

For extended contact or

handling of concentrated

solutions, consider gloves

made of more resistant

materials like neoprene or

butyl rubber.[9][10] Always

inspect gloves for rips or

punctures before use and

never reuse disposable gloves.

[8]
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Respiratory Protection
Suitable respirator (e.g.,

NIOSH-certified N95 or higher)

A respirator should be used

when there is a risk of inhaling

dust or aerosols, especially

when handling the powdered

form or creating solutions.[2][3]

Engineering controls like a

fume hood are the primary

means of controlling inhalation

exposure.[7]

Operational Plan: Handling Procedures
Adherence to a strict handling protocol is essential to ensure safety.

Engineering Controls:

Always handle Strictosidinic Acid in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation of dust or aerosols.[2][7]

Ensure a safety shower and eyewash station are readily accessible in the work area.[2]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area within the fume hood by covering the surface with absorbent, disposable bench paper.

Weighing: When weighing the solid compound, do so within the fume hood to contain any

dust. Use a dedicated spatula and weighing vessel.

Solution Preparation: To prepare solutions, slowly add the solid to the solvent to avoid

splashing. If solubility is an issue, gentle heating up to 37°C or sonication may be used to aid

dissolution.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory where Strictosidinic Acid is

handled.[2] Wash hands thoroughly with soap and water after handling the compound, even

if gloves were worn.[2]
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Decontamination: Clean all surfaces and equipment that have come into contact with

Strictosidinic Acid. A common method is to scrub surfaces with alcohol.[11]

Storage Plan
Proper storage is critical to maintain the stability of Strictosidinic Acid and prevent accidental

release.

Container: Keep the compound in a tightly sealed container.[2]

Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[2]

Temperature: For the powdered form, store at -20°C.[2] If in a solvent, store at -80°C.[2][4]

Disposal Plan
Strictosidinic Acid and its containers must be disposed of as hazardous waste.[2] Due to its

high aquatic toxicity, it must not be released into the environment.[2][11]

Waste Segregation:

Solid Waste: Collect any solid Strictosidinic Acid waste, contaminated consumables (e.g.,

weighing paper, pipette tips), and contaminated bench paper in a dedicated, clearly labeled

hazardous waste container.

Organic Solvent Waste: If Strictosidinic Acid is dissolved in a non-halogenated organic

solvent, collect it in a designated "Organic Liquid" or "Non-Halogenated Organic Waste"

container.[7][12]

Aqueous Waste: Aqueous solutions containing Strictosidinic Acid are toxic and must not be

poured down the drain.[13] Collect this waste in a clearly labeled "Aqueous Hazardous

Waste" container.

Step-by-Step Disposal Protocol:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Strictosidinic Acid."
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Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory.[5] Ensure containers are kept closed except when adding waste.

Empty Containers: "Empty" containers that held Strictosidinic Acid must also be disposed

of as hazardous waste, or triple-rinsed with a suitable solvent, with the rinsate collected as

hazardous waste.[14]

Final Disposal: Arrange for the collection of all hazardous waste by your institution's

environmental health and safety (EHS) department or a licensed hazardous waste disposal

company.[2][12] Dispose of the contents and container at an approved waste disposal plant.

[2]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures and seek immediate medical

attention.

If Swallowed: Call a poison center or doctor immediately if you feel unwell.[2] Rinse the

mouth with water.[2]

Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with large

amounts of water.[2]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do.[2] Seek prompt medical attention.

Inhalation: Move the person to fresh air.[2]

Workflow for Safe Handling of Strictosidinic Acid
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Preparation Phase

Post-Handling Phase

Waste Disposal

1. Don Appropriate PPE
- Lab Coat

- Nitrile Gloves
- Safety Goggles

2. Prepare Workspace
- Work in Fume Hood
- Use Bench Paper

3. Weigh Solid Compound 4. Prepare Solution

Solid Waste
(Contaminated PPE, etc.)

Generates

5. Decontaminate
- Equipment

- Work Surfaces

Liquid Waste
(Aqueous/Organic Solutions)

Generates

6. Remove PPE CorrectlyGenerates

7. Wash Hands Thoroughly

Generates

8. Collect in Labeled
Hazardous Waste Containers

9. Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Strictosidinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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